2-Phenyl-1,2,4,5,6,7-hexahydro-indazol-3-one

• CAS No.: 62221-94-7
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 2-phenyl-4,5,6,7-tetrahydro-1H-indazol-3-one
• InChI: InChI=1S/C13H14N2O/c16-13-11-8-4-5-9-12(11)14-15(13)10-6-2-1-3-7-10/h1-3,6-7,14H,4-5,8-9H2
• InChI Key: AEFGPGXDVZJXEM-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C(=O)N(N2)C3=CC=CC=C3

Description

2-Phenyl-1,2,4,5,6,7-hexahydro-indazol-3-one is a useful research compound. Its molecular formula is C13H14N2O and its molecular weight is 214.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

32.9 Parts of a mixture containing 60% 2-carboethoxyclohexanone and 40% of 2-carbomethoxycyclohexanone purchased from Aldrich Chemical Company, Milwaukee, Wisconsin 53233, and 21.6 parts of phenylhydrazine purchased from Eastman Organic Chemicals Company, Rochester, N. Y. 14650, were admixed in 200 parts of toluene containing 2.0 parts of acetic acid. The mixture was refluxed for two hours with water removal. The resulting yellow suspension was cooled to 0°. The solid was collected, washed with hexane and dried. The yield was 37.1 parts of white solid with m.p. 178°-181°.